3-((1-(2-(4-chlorophenoxy)acetyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-[2-(4-chlorophenoxy)acetyl]piperidin-4-yl]methyl]-4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C22H22ClFN4O3/c23-16-5-7-17(8-6-16)31-14-21(29)27-11-9-15(10-12-27)13-20-25-26-22(30)28(20)19-4-2-1-3-18(19)24/h1-8,15H,9-14H2,(H,26,30)
• InChI Key: HNIRBLVHHFREAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CC=C3F)C(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C22H22ClFN4O3
• Molecular Weight: 444.9 g/mol
• CAS No.: 2034363-17-0

Description

3-((1-(2-(4-chlorophenoxy)acetyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C22H22ClFN4O3 and its molecular weight is 444.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound's synthesis could be related to methods used for synthesizing similar triazole derivatives, which often involve cyclization reactions and the use of piperidine as a catalyst or reactant. For instance, the synthesis of biologically active derivatives of 1,2,4-triazoles, like "3-(4-fluoro-3-phenoxyphenyl)-1-(piperidin-1-ylmethyl)-1H-1,2,4-triazole-5(4H)-thione," involves single crystal X-ray diffraction and showcases intermolecular interactions such as C-H…F and C-H…N, which are crucial for molecular packing (Shukla et al., 2017).

Structural Characterization and Reactivity

The structural characterization of similar compounds, including X-ray crystallography and molecular docking studies, provides insights into their reactivity and potential applications. For example, the structural characterization of "isostructural 4-(4-Aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles" reveals the planar nature of these molecules apart from one of the fluorophenyl groups, which is oriented roughly perpendicular to the rest of the molecule (Kariuki et al., 2021).

Potential Applications in Drug Discovery

The presence of a 1,2,4-triazole ring, a common scaffold in medicinal chemistry, suggests potential applications in drug discovery, especially as ligands for various receptors or as enzyme inhibitors. Research on similar compounds, such as "4-Heterocyclylpiperidines as selective high-affinity ligands at the human dopamine D4 receptor," highlights the importance of structural modifications in achieving selectivity and high affinity for specific biological targets (Rowley et al., 1997).